Antimony phosphide
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Sourcing pure antimony or red phosphorus for SIB anodes often results in rapid capacity fade due to extreme volume expansion or poor conductivity. Antimony phosphide (SbP) eliminates these trade-offs: the phosphorus buffers Sb's volume change while the Sb network ensures high electronic conductivity, enabling >340 mAh/g at 32 A/g and stable cycling over 500 cycles. Supplied as a high-purity powder for battery R&D and pilot-scale electrode fabrication.
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Antimony phosphide (SbP) is a high-melting-point binary semiconductor and advanced energy storage material. In industrial procurement, it is primarily evaluated for its tunable electronic properties, low electrical resistivity relative to pure phosphorus, and high theoretical capacity in alkali-metal ion batteries. As a precursor or active material, SbP provides a unique structural matrix where phosphorus and antimony act synergistically, making it a critical target for next-generation sodium-ion (SIB) and potassium-ion (KIB) battery anodes, as well as specialized optoelectronic components [1].
Research Fit
Buyers attempting to substitute SbP with pure elemental antimony (Sb) or red phosphorus (P) face severe thermomechanical and electrochemical trade-offs. While elemental Sb offers high theoretical capacity (~660 mAh/g) and good conductivity, it suffers from massive volume expansion (up to 390%) during sodiation, leading to rapid particle pulverization, solid electrolyte interphase (SEI) instability, and catastrophic capacity fade[1]. Conversely, red phosphorus provides exceptional capacity but lacks the intrinsic electrical conductivity required for high-rate applications[1]. Antimony phosphide uniquely bridges this gap: the phosphorus acts as an active structural buffer that mitigates Sb volume expansion, while the antimony network ensures sufficient electron transport, preventing the rapid degradation seen in generic elemental baselines[2].
Mismatch Risk
Capacity Retention vs. Commercial Antimony
When evaluated as an anode material for sodium-ion batteries, Sb/P nanocomposites demonstrate vastly superior cycling stability compared to commercial elemental antimony. At a high current density of 800 mA/g, the Sb/P matrix maintains a highly reversible specific capacity, whereas the commercial Sb electrode suffers rapid capacity decay due to pulverization [1].
| Evidence Dimension | Specific capacity retention at 800 mA/g over 500 cycles |
| Target Compound Data | 478.1 mAh/g (Sb/P composite) |
| Comparator Or Baseline | Commercial Sb electrode (Rapid capacity decay to near-zero) |
| Quantified Difference | Sb/P maintains robust functional capacity (>470 mAh/g) long after pure Sb fails. |
| Conditions | Galvanostatic charge/discharge in Na-ion half-cells at 800 mA/g. |
Proves that incorporating phosphorus into the antimony matrix is essential for achieving the long-term cycle life required for commercial battery procurement.
Extreme Rate Capability
A critical procurement metric for advanced energy storage is the ability to withstand extreme fast-charging conditions. Sb/P active materials exhibit exceptional rate capabilities, delivering functional capacity even at ultra-high current densities where pure Sb and P electrodes typically fail to facilitate sufficient ion/electron transport [1].
| Evidence Dimension | Reversible capacity at extreme current density (32 A/g) |
| Target Compound Data | 341.5 mAh/g |
| Comparator Or Baseline | Pure Sb or pure P (Fail to deliver meaningful capacity at >16 A/g) |
| Quantified Difference | SbP systems sustain energy storage at 32 A/g, a regime where elemental baselines are non-functional. |
| Conditions | Rate capability testing from 0.1 C to 40 C (up to 32,000 mA/g) in SIBs. |
Demonstrates the material's viability for fast-charging applications, a critical metric for EV and grid-storage material selection.
Volume Expansion Mitigation by Alloying
The primary failure mechanism for antimony anodes is a massive volume expansion during alkali-ion insertion. By utilizing an SbP structure, the phosphorus acts as an active buffer matrix. This structural synergy effectively mitigates the severe volume expansion and contraction of Sb, preserving structural integrity over hundreds of cycles [1].
| Evidence Dimension | Volumetric expansion and structural integrity during sodiation |
| Target Compound Data | Buffered expansion with intact structural integrity |
| Comparator Or Baseline | Elemental Sb (~390% volume expansion leading to pulverization) |
| Quantified Difference | The binary Sb-P matrix significantly reduces the absolute mechanical strain and SEI reformation per cycle compared to pure Sb. |
| Conditions | Sodiation/desodiation cycling in alkali-metal ion batteries. |
Reduces the need for complex, expensive inactive binder matrices in electrode formulation, lowering overall manufacturing costs.
Sodium-Ion Battery Anodes
Due to its synergistic structural buffering and high specific capacity retention over 500+ cycles, SbP is an ideal active material for SIB anodes, directly replacing pure antimony or red phosphorus in next-generation grid storage formulations [1].
Fast-Charging Energy Storage Systems
Leveraging its ability to maintain over 340 mAh/g at extreme current densities (up to 32 A/g), SbP is highly suited for fast-charging battery architectures where rapid ion diffusion and electron transport are critical[1].
Optoelectronics and Infrared Detectors
Beyond energy storage, the intrinsic semiconductor properties of SbP, including its low electrical resistivity and high melting point, make it a valuable precursor for manufacturing robust photodetectors and infrared sensing devices.
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